![molecular formula C10H9F3O2 B2753753 Ethyl 2-(2,4,5-trifluorophenyl)acetate CAS No. 1256470-41-3](/img/structure/B2753753.png)
Ethyl 2-(2,4,5-trifluorophenyl)acetate
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Overview
Description
Ethyl 2-(2,4,5-trifluorophenyl)acetate is a chemical compound with the molecular formula C10H9F3O2 . It has a molecular weight of 218.18 . It is a pale-yellow to yellow-brown liquid .
Synthesis Analysis
The synthesis of this compound can be achieved through a reaction involving 2,4,5-trifluorophenyl acetic acid in ethanol with a catalytic amount of H2SO4 at 0 °C followed by reflux for about 4 hours . Another method involves the use of NaOtBu and CuCl in a reaction with diethyl malonate and 1-bromo-2,4,5-trifluorobenzene .Molecular Structure Analysis
The molecular structure of this compound consists of a trifluorophenyl group attached to an acetate group via a two-carbon chain . The trifluorophenyl group contains a phenyl ring with three fluorine atoms attached at the 2, 4, and 5 positions .Chemical Reactions Analysis
This compound can participate in Suzuki–Miyaura coupling reactions, which are widely applied transition metal-catalyzed carbon–carbon bond-forming reactions . It can also be used in the synthesis of 2,4,5-trifluorobenzohydrazide derivatives .Physical And Chemical Properties Analysis
This compound is a pale-yellow to yellow-brown liquid . It has a molecular weight of 218.18 and a molecular formula of C10H9F3O2 .Scientific Research Applications
Solubility and Thermodynamic Properties
Ethyl 2-(2,4,5-trifluorophenyl)acetate's solubility characteristics are critical in various applications. For instance, a study examined the solubility of related compounds in solvents like ethyl acetate, highlighting its potential as a solvent in re-crystallization processes (Wang et al., 2012). Additionally, the solubility of Boc-(R)-3-amino-4-(2, 4, 5-trifluorophenyl)butanoic acid in ethyl acetate was studied, providing insights into the thermodynamic properties of solutions involving related compounds (Fan et al., 2016).
Catalysis and Synthesis
The compound plays a role in catalysis and synthesis. A study on the catalytic reduction of ethyl chloroacetate, a compound structurally similar to this compound, provides insights into its potential application in catalytic processes (Moad et al., 2002). Also, the synthesis of β-amino acids and the formation of hemiaminal structures with related compounds hint at the compound's utility in complex organic syntheses (Gundogdu et al., 2020).
Corrosion Inhibition
Research suggests that derivatives of this compound might have applications in corrosion inhibition. Studies on quinoxalines, including similar compounds, as corrosion inhibitors for copper in acidic media offer insights into the potential use of this compound in protecting metals from corrosion (Zarrouk et al., 2014).
Mechanism of Action
The mechanism of action of Ethyl 2-(2,4,5-trifluorophenyl)acetate in chemical reactions often involves its trifluorophenyl group. For example, in Suzuki–Miyaura coupling reactions, the trifluorophenyl group can participate in transmetalation, a process where it is transferred from boron to palladium .
Safety and Hazards
Ethyl 2-(2,4,5-trifluorophenyl)acetate is classified as a hazardous substance. It is highly flammable and can cause serious eye irritation and drowsiness or dizziness . Safety precautions include avoiding breathing its mist or vapors, using it only outdoors or in a well-ventilated area, and wearing protective gloves, eye protection, and face protection .
Future Directions
Ethyl 2-(2,4,5-trifluorophenyl)acetate has diverse applications in scientific research. It has been used in the synthesis of sitagliptin intermediate, a drug used for the treatment of Type 2 diabetes . Its multifunctionality allows for its use in various fields, aiding in advancements and breakthroughs in the realm of science.
properties
IUPAC Name |
ethyl 2-(2,4,5-trifluorophenyl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9F3O2/c1-2-15-10(14)4-6-3-8(12)9(13)5-7(6)11/h3,5H,2,4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYCOSMGZZNULDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CC(=C(C=C1F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9F3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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